2-(chloromethyl)-6-nitro-1H-benzimidazole hydrochloride

• IUPAC Name: 2-(chloromethyl)-6-nitro-1H-benzimidazole;hydrochloride
• InChI: InChI=1S/C8H6ClN3O2.ClH/c9-4-8-10-6-2-1-5(12(13)14)3-7(6)11-8;/h1-3H,4H2,(H,10,11);1H
• InChI Key: GYVIDFGAPHVFSL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])NC(=N2)CCl.Cl
• Molecular Formula: C8H7Cl2N3O2
• Molecular Weight: 248.06 g/mol
• CAS RN: 1092698-81-1

Description

2-(Chloromethyl)-6-nitro-1H-benzimidazole hydrochloride, also known as CMNB, is an organic compound with a wide range of applications in scientific research. It is a chloroalkyl derivative of benzimidazole and has been used in the synthesis of a variety of heterocyclic compounds. Its unique properties make it a useful tool for scientists in many areas, including synthetic chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Imidazole Derivatives and Antitumor Activity

Research on imidazole derivatives, including benzimidazoles and nitro-substituted variants, has demonstrated their potential as antitumor agents. These compounds have been studied for their biological properties, with some advancing to preclinical testing stages. Their structural features make them candidates for new antitumor drugs and other compounds with diverse biological activities (Iradyan, Iradyan, Arsenyan, & Stepanyan, 2009).

Chemistry and Properties of Benzimidazole Complexes

Studies on 2,6-bis-(benzimidazol-2-yl)-pyridine and related compounds highlight the rich chemistry and variable properties of benzimidazole complexes. These works review the preparation, properties, and applications of these compounds, including their biological and electrochemical activity, providing a comprehensive understanding of their potential uses (Boča, Jameson, & Linert, 2011).

Nitroimidazole Heterocycles in Medicinal Chemistry

Nitroimidazoles, which include a nitro group and an imidazole ring, have shown a wide variety of potential applications in medicinal chemistry. These compounds are active in anticancer, antimicrobial, and antiparasitic therapies, among others. This comprehensive review discusses the development and applications of nitroimidazole compounds, suggesting a guide for future research in this area (Li et al., 2018).

Benzimidazole Derivatives as Anticancer Agents

Recent research has focused on the synthesis and design of benzimidazole derivatives as anticancer agents. The structural similarity of benzimidazoles to naturally occurring purines contributes to a broad range of biological activities. This review highlights the mechanisms through which benzimidazole derivatives exhibit anticancer properties and discusses the structural requirements for their efficacy (Akhtar et al., 2019).

Therapeutic Potential of Benzimidazole

Benzimidazole and its derivatives have shown significant therapeutic potential across various pharmacological domains. Their core structure is pivotal in the development of new therapeutic compounds with activities ranging from antimicrobial to anticancer. This review underlines the importance of the benzimidazole nucleus in drug discovery and its role in synthesizing compounds for diverse therapeutic applications (Babbar, Swikriti, & Arora, 2020).